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Compound of Interest

Compound Name: Hebeirubescensin H

Cat. No.: B15591877 Get Quote

Researchers, scientists, and drug development professionals are advised that a

comprehensive search of publicly available scientific literature and chemical databases has

yielded no information on a compound specifically named "Hebeirubescensin H." This

suggests that "Hebeirubescensin H" may be a novel, yet-to-be-published discovery, a

compound known by a different name, or a potential misnomer.

While there is no data available for "Hebeirubescensin H," the name bears resemblance to

compounds isolated from the fungal genus Hebeloma. This genus is known to produce a

variety of secondary metabolites, some of which possess notable biological activities. It is

plausible that "Hebeirubescensin H" is a compound derived from a species such as Hebeloma

rubescens. However, without definitive literature, any connection remains speculative.

The Chemistry of Hebeloma: A Potential Point of
Reference
Research into the chemical constituents of the Hebeloma genus has revealed a range of

complex molecules, primarily classified as triterpenes and glycosides. For instance, a series of

toxic glycosides known as hebevinosides have been isolated from the mushroom Hebeloma

vinosophyllum.[1] These compounds are part of a larger family of metabolites produced by

various Hebeloma species.[2]

Studies on other species, such as Hebeloma senescens, have led to the isolation of new

lanostane triterpenes, including hebelomic acids.[3] Furthermore, some Hebeloma species are
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known to be poisonous and contain unidentified toxins that can cause gastrointestinal distress.

[2][4][5]

Methodologies for Compound Discovery in Fungi
The discovery and characterization of novel compounds from fungi like Hebeloma typically

follow a standardized workflow. While no specific protocol for "Hebeirubescensin H" can be

provided, a general experimental approach can be outlined.

A Generalized Experimental Workflow for Fungal
Metabolite Discovery
The process of isolating and identifying a new chemical entity from a fungal source is a multi-

step endeavor. It begins with the collection and extraction of the fungal material, followed by

chromatographic separation to isolate individual compounds. Spectroscopic techniques are

then employed to elucidate the structure of the purified molecules.

Sample Preparation Isolation & Purification Structure Elucidation

Fungal Collection
(e.g., Hebeloma species) Drying & Grinding Solvent Extraction

(e.g., Methanol, Ethyl Acetate) Crude Extract Column Chromatography
(e.g., Silica Gel) HPLC / Prep-HPLC Pure Compound Spectroscopic Analysis

(NMR, Mass Spectrometry) Structure Determination

Click to download full resolution via product page

A generalized workflow for the discovery of novel fungal metabolites.

Conclusion
At present, "Hebeirubescensin H" does not appear in the established scientific record.

Professionals seeking information on this topic are encouraged to monitor new publications in

the fields of natural product chemistry and mycology. Research into the genus Hebeloma

continues to uncover novel compounds, and it is possible that information regarding

"Hebeirubescensin H" will become available in the future. Until such a time, any discussion of

its physical, chemical, or biological properties would be entirely speculative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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